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Compound of Interest

Compound Name: 2-Ethyl-2-adamantanol

Cat. No.: B087108 Get Quote

Technical Guide: Physicochemical Properties of
2-Ethyl-2-adamantanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-2-adamantanol, a derivative of adamantane, possesses a unique tricyclic cage

structure that imparts notable physical and chemical properties. This rigid and sterically

hindered scaffold is of significant interest in medicinal chemistry and materials science. In drug

development, the adamantyl moiety can enhance lipophilicity and metabolic stability, making it

a valuable pharmacophore. In materials science, its incorporation can improve the thermal and

mechanical properties of polymers. This guide provides a concise overview of the known

physical properties of 2-Ethyl-2-adamantanol, detailed experimental protocols for its

synthesis, and general methods for the determination of its physical characteristics.

Physical Properties of 2-Ethyl-2-adamantanol
The experimental determination of the melting point of 2-Ethyl-2-adamantanol is not readily

available in publicly accessible literature. However, a calculated boiling point has been

reported.
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Property Value Source

Melting Point Not available -

Boiling Point 265.5 °C (at 760 mmHg) Calculated

Experimental Protocols
Synthesis of 2-Ethyl-2-adamantanol from 2-
Adamantanone
A common and effective method for the synthesis of 2-Ethyl-2-adamantanol is the nucleophilic

addition of an ethyl group to 2-adamantanone. The following protocol is based on established

laboratory procedures.[1]

Materials:

2-Adamantanone

Ethyllithium (in a suitable solvent like benzene or cyclohexane)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Inert atmosphere setup (e.g., nitrogen or argon line)

Magnetic stirrer and heating mantle

Procedure:
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Reaction Setup: A dry round-bottom flask equipped with a magnetic stir bar, a dropping

funnel, and a reflux condenser is assembled and flushed with an inert gas (nitrogen or

argon).

Dissolution of Starting Material: 2-Adamantanone is dissolved in anhydrous tetrahydrofuran

(THF) in the reaction flask under an inert atmosphere.

Addition of Grignard Reagent: The solution is cooled to 0 °C using an ice bath. Ethyllithium

solution is added dropwise from the dropping funnel to the stirred solution of 2-

adamantanone.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the completion of the reaction. The

progress can be monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated

aqueous ammonium chloride solution at 0 °C.

Extraction: The aqueous layer is extracted multiple times with diethyl ether. The combined

organic extracts are washed with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate

or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the crude product.

Purification: The crude 2-Ethyl-2-adamantanol can be purified by column chromatography

on silica gel or by recrystallization from a suitable solvent system.

General Protocol for Melting Point Determination
The melting point of a crystalline solid like 2-Ethyl-2-adamantanol can be determined using a

standard melting point apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Mortar and pestle

Procedure:

Sample Preparation: A small amount of the purified, dry crystalline sample is finely ground

using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped to pack the solid into the sealed end to

a height of 2-3 mm.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated rapidly to a temperature about 15-20 °C below the expected

melting point. The heating rate is then reduced to 1-2 °C per minute.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has melted is

recorded as the end of the melting range. For a pure compound, this range should be narrow

(0.5-2 °C).

General Protocol for Boiling Point Determination
For a high-boiling liquid, the boiling point can be determined using a micro-boiling point or

distillation method.

Apparatus:

Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a heating block

Thiele tube (optional, for uniform heating)
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Procedure (Micro Method):

Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small

test tube or vial.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed (open end

down) into the liquid.

Heating Setup: The test tube is attached to a thermometer with the bulb of the thermometer

level with the sample. The assembly is then immersed in a heating bath.

Heating and Observation: The bath is heated slowly. As the liquid heats, a stream of bubbles

will emerge from the open end of the capillary tube. The heating is continued until a steady

and rapid stream of bubbles is observed.

Cooling and Measurement: The heating is then discontinued, and the bath is allowed to cool

slowly. The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Visualizations
Synthesis Workflow of 2-Ethyl-2-adamantanol
The following diagram illustrates the key steps in the synthesis of 2-Ethyl-2-adamantanol from

2-adamantanone.
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Synthesis workflow for 2-Ethyl-2-adamantanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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